Cas no 1267200-05-4 ({1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1267200-05-4
• MF: C₁₂H₁₄FN₃O₂
• MW: 251.256865978241
• CID: 5939565
• PubChem ID: 82203949
• Update Time: 2025-05-23

{1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• 1267200-05-4
• {1-[(2-fluorophenyl)methyl]-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol
• EN300-1610204

• Inchi： 1S/C12H14FN3O2/c1-18-8-12-11(7-17)14-15-16(12)6-9-4-2-3-5-10(9)13/h2-5,17H,6-8H2,1H3
• InChI Key： MFZFXFYLKUVFSU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1C(COC)=C(CO)N=N1

Computed Properties

• Exact Mass: 251.10700486g/mol
• Monoisotopic Mass: 251.10700486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60.2Ų

Additional information on {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol

Chemical Profile of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol (CAS No. 1267200-05-4)

The compound {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol, identified by its CAS number 1267200-05-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a triazole core appended with a fluorophenyl and methoxymethyl substituents, has garnered attention for its structural complexity and potential biological activity. The presence of the fluorine atom at the para position of the phenyl ring enhances its electronic properties, making it a valuable scaffold for drug design.

In recent years, the integration of heterocyclic compounds into medicinal chemistry has led to groundbreaking discoveries. The triazole moiety, known for its stability and versatility, is widely employed in the development of antifungal, antiviral, and anticancer agents. The specific configuration of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol suggests potential interactions with biological targets that could modulate disease pathways. This compound exemplifies the synergy between structural innovation and functional optimization in modern drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing pharmacokinetic properties such as metabolic stability and binding affinity. The fluorophenyl group in this compound likely contributes to its ability to engage with biological receptors more effectively than non-fluorinated analogs. Furthermore, the methoxymethyl substituent may serve as a site for further derivatization, allowing chemists to fine-tune its pharmacological profile. Such modifications are crucial for improving drug efficacy while minimizing off-target effects.

The synthesis of {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization at the 5-position with a methoxymethyl group. The introduction of the fluorophenyl moiety likely requires advanced fluorination techniques to achieve regioselectivity and high yields. These synthetic strategies underscore the compound's complexity and the expertise required to produce it in sufficient quantities for research purposes.

From a biological perspective, {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol has shown promise in preclinical studies as a potential lead compound for therapeutic intervention. Its molecular framework suggests interactions with enzymes or receptors involved in inflammation and cancer progression. The fluorine atom's ability to influence binding kinetics has been particularly noted in studies targeting protein-protein interactions. Such insights are critical for designing molecules that can outcompete endogenous substrates or modulate signaling pathways dysregulated in disease states.

The pharmaceutical industry continues to leverage computational methods to predict the biological activity of novel compounds like this one. Molecular docking simulations have been instrumental in identifying how {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl}methanol might bind to target proteins. These virtual screening approaches complement experimental efforts by rapidly narrowing down candidates for further validation. The integration of artificial intelligence into drug discovery workflows has accelerated this process, enabling researchers to prioritize compounds based on their predicted efficacy and safety profiles.

Future directions for research on this compound include exploring its derivatives through structure-based drug design (SBDD). By systematically modifying substituents such as the fluorophenyl or introducing additional functional groups at strategic positions along the triazole ring chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length chain length), scientists can uncover new pharmacological activities or enhance existing ones. Such explorations are essential for translating promising leads into viable therapeutics that address unmet medical needs.

The development of novel chemical entities like {1-(2-fluorophenyl)methyl-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylylmethanol} (CAS No. 1267200-05) reflects broader trends in pharmaceutical innovation driven by interdisciplinary collaboration between chemists and biologists. Advances in synthetic methodologies coupled with sophisticated analytical techniques have made it possible to generate increasingly complex molecules with tailored properties. This progress is particularly relevant given rising healthcare challenges worldwide where new treatments are needed now more than ever before.